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Compound of Interest

Compound Name: Ophiopogonin D'

Cat. No.: B587195 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides detailed procedural guidance for the safe

disposal of Ophiopogonin D', a steroidal glycoside with diverse biological activities.

Adherence to these protocols is critical due to the compound's potential hazards.

Hazard Profile and Safety Precautions
Ophiopogonin D' is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, stringent measures must be taken to prevent its release into the

environment.

Personal Protective Equipment (PPE): Before handling Ophiopogonin D', it is mandatory to

wear appropriate personal protective equipment. This includes:

Safety glasses or goggles

Chemical-resistant gloves

A lab coat or other protective clothing

In cases of potential aerosol formation, a respirator may be necessary.
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In the event of a spill, immediate action is required to contain the substance and prevent

environmental contamination.

Evacuate and Ventilate: Non-essential personnel should evacuate the area. Ensure

adequate ventilation to avoid inhalation of any dust or aerosols.

Containment: For liquid spills, use an absorbent material like diatomite or universal binders

to contain the substance[1]. For solid spills, carefully sweep or vacuum the material, avoiding

dust generation.

Decontamination: Clean the spill area thoroughly. Surfaces and equipment can be

decontaminated by scrubbing with alcohol[1].

Waste Collection: All contaminated materials, including absorbent pads, gloves, and cleaning

cloths, must be collected and placed in a sealed container for hazardous waste disposal.

Disposal Protocol
The disposal of Ophiopogonin D' and its containers must be conducted in compliance with all

applicable federal, state, and local regulations. The primary directive is to prevent its entry into

waterways and the broader environment[1].

Step-by-Step Disposal Procedure:

Waste Segregation: All waste containing Ophiopogonin D', including unused product,

contaminated lab supplies, and spill cleanup materials, must be segregated from non-

hazardous waste.

Containerization: Place the waste in a clearly labeled, sealed, and appropriate hazardous

waste container. The label should prominently display "Hazardous Waste" and identify the

contents, including "Ophiopogonin D'".

Approved Disposal Facility: The containerized waste must be sent to an approved waste

disposal plant[1]. Do not dispose of Ophiopogonin D' down the drain or in regular trash.

Record Keeping: Maintain accurate records of the disposal process, including the date,

quantity of waste, and the certified disposal company used.
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Quantitative Data Summary
Property Value Source

Molecular Formula C44H70O16 [1][2][3]

Molecular Weight 855.02 g/mol [1][2]

CAS Number 945619-74-9 [1][3][4]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of Ophiopogonin D'.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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